![molecular formula C14H21NO3 B1527918 tert-butyl N-[1-(2-hydroxyphenyl)propyl]carbamate CAS No. 1311313-68-4](/img/structure/B1527918.png)
tert-butyl N-[1-(2-hydroxyphenyl)propyl]carbamate
Overview
Description
Tert-butyl N-[1-(2-hydroxyphenyl)propyl]carbamate (TBPHPC) is a carbamate compound composed of tert-butyl, N-[1-(2-hydroxyphenyl)propyl], and carbamate groups. TBPHPC is a valuable compound for scientific research due to its versatile properties and applications.
Mechanism of Action
Target of Action
Tert-butyl N-[1-(2-hydroxyphenyl)propyl]carbamate is a type of carbamate compound . The primary targets of carbamates are usually enzymes, such as acetylcholinesterase, where they act as inhibitors. .
Mode of Action
Carbamates typically work by binding to their target enzymes and inhibiting their activity This can lead to an accumulation of certain substrates or a decrease in the products of the enzymatic reaction
Biochemical Pathways
Pharmacokinetics
Carbamates are generally well-absorbed in the body and can be distributed throughout the body due to their lipophilic nature. They are typically metabolized in the liver and excreted in the urine.
Result of Action
Advantages and Limitations for Lab Experiments
Tert-butyl N-[1-(2-hydroxyphenyl)propyl]carbamate is a valuable tool for scientific research due to its versatility. This compound is relatively easy to synthesize and can be used in a wide range of experiments. This compound is also relatively stable and can be stored for long periods of time. However, this compound is toxic and should be handled with caution. Additionally, this compound can be expensive to purchase.
Future Directions
There are several potential future directions for tert-butyl N-[1-(2-hydroxyphenyl)propyl]carbamate research. This compound could be used to study the effects of AChE inhibitors on the nervous system and the development of Alzheimer's disease. Additionally, this compound could be used to study the effects of choline esters on the nervous system. This compound could also be used to study the effects of AChE inhibitors on other neurological disorders, such as Parkinson's disease. Additionally, this compound could be used to study the effects of AChE inhibitors on the cardiovascular system. Finally, this compound could be used to study the effects of AChE inhibitors on the immune system.
Scientific Research Applications
Tert-butyl N-[1-(2-hydroxyphenyl)propyl]carbamate is widely used in scientific research due to its versatile properties. This compound is an inhibitor of the enzyme acetylcholinesterase (AChE), which is essential for the transmission of nerve signals. This compound can also be used to study the effects of choline esters on the nervous system, as well as the effects of AChE inhibitors on the brain and body. Additionally, this compound has been used in the study of Alzheimer's disease, as it has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the development of Alzheimer's disease.
properties
IUPAC Name |
tert-butyl N-[1-(2-hydroxyphenyl)propyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c1-5-11(10-8-6-7-9-12(10)16)15-13(17)18-14(2,3)4/h6-9,11,16H,5H2,1-4H3,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSIBEWINXMLEMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1O)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901153140 | |
Record name | Carbamic acid, N-[1-(2-hydroxyphenyl)propyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901153140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1311313-68-4 | |
Record name | Carbamic acid, N-[1-(2-hydroxyphenyl)propyl]-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1311313-68-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, N-[1-(2-hydroxyphenyl)propyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901153140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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